Cas no 1187-99-1 (DL-4-Hydroxy-2-ketoglutarate dilithium salt)

• Product Name: DL-4-Hydroxy-2-ketoglutarate dilithium salt
• CAS No: 1187-99-1
• MF: C₅H₆O₆
• MW: 162.097542285919
• CID: 145037
• PubChem ID: 599
• Update Time: 2025-05-24

DL-4-Hydroxy-2-ketoglutarate dilithium salt Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-hydroxy-4-oxo-
• 2-hydroxy-4-oxo-pentanedioic acid
• 2-hydroxy-4-oxopentanedioic acid
• DL-4-Hydroxy-2-ketoglutarate
• DL-4-HYDROXY-2-KETOGLUTARATE DILITHIUM SALT
• DL-4-Hydroxy-2-ketoglutarate disodium salt
• 2-hydroxy-4-oxo-glutaric acid
• 2-Hydroxy-4-oxo-glutarsaeure
• 2-keto-4-hydroxyglutarate
• 4-hydroxy-2-ketoglutaric acid
• 4-hydroxy-2-oxoglutarate
• 4-Hydroxy-2-oxoglutaric acid
• 4-Hydroxy-2-oxoglutaric acid lithium salt DL-KHG Li
• D-4-hydroxy-2-ketoglutarate
• DL-4-hydroxy-2-ketoglutaric acid
• Pentanedioic acid,2-hydroxy-4-oxo
• DTXSID60862580
• NS00126510
• WXSKVKPSMAHCSG-UHFFFAOYSA-N
• (+/-)-2-hydroxy-4-oxopentanedioate
• (+/-)-2-hydroxy-4-oxopentanedioic acid
• 1187-99-1
• SCHEMBL126063
• Q27104173
• FT-0669701
• C01127
• CHEBI:30923
• Pentanedioic acid, 2-hydroxy-4-oxo-
• AKOS030239798
• J-003888
• DL-4-Hydroxy-2-ketoglutarate dilithium salt

• Inchi： 1S/C5H6O6/c6-2(4(8)9)1-3(7)5(10)11/h2,6H,1H2,(H,8,9)(H,10,11)
• InChI Key： WXSKVKPSMAHCSG-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 162.01600
• Monoisotopic Mass: 162.01643791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.90000
• LogP: -1.52430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on DL-4-Hydroxy-2-ketoglutarate dilithium salt

DL-4-Hydroxy-2-Ketoglutarate Dilithium Salt: A Comprehensive Overview

The DL-4-Hydroxy-2-Ketoglutarate Dilithium Salt, with CAS No. 1187-99-1, is a significant compound in the field of organic chemistry and biochemistry. This compound is widely recognized for its role in various biochemical pathways and its applications in both research and industrial settings. The name itself highlights its structural features: the "4-hydroxy" group indicates a hydroxyl (-OH) functional group at the fourth carbon, while the "2-ketoglutarate" suggests a ketone group at the second carbon of a glutaric acid derivative. The "dilithium salt" part signifies that this compound exists as a salt with two lithium ions associated with it.

DL-4-Hydroxy-2-Ketoglutarate Dilithium Salt has been extensively studied for its role in cellular metabolism, particularly in the tricarboxylic acid (TCA) cycle, where it serves as an intermediate. Recent studies have shown that this compound plays a crucial role in energy production and metabolic regulation. Researchers have also explored its potential as a precursor for various bioactive molecules, making it a valuable compound in drug discovery and development.

One of the most notable advancements in the study of DL-4-Hydroxy-2-Ketoglutarate Dilithium Salt is its application in precision medicine. Scientists have identified that this compound can be used to target specific metabolic pathways, offering new possibilities for treating metabolic disorders such as diabetes and obesity. Additionally, its role in mitochondrial function has been a focal point of recent research, with studies indicating that it may enhance mitochondrial biogenesis and improve cellular energy efficiency.

The synthesis of DL-4-Hydroxy-2-Ketoglutarate Dilithium Salt involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. Recent innovations in synthetic chemistry have enabled more efficient and scalable production methods, which are critical for meeting the growing demand in both academic and industrial sectors.

In terms of applications, DL-4-Hydroxy-2-Ketoglutarate Dilithium Salt is not only used as a reagent in biochemical assays but also as an ingredient in certain pharmaceutical formulations. Its ability to stabilize reactive intermediates makes it invaluable in organic synthesis, particularly in the construction of complex molecules with high stereochemical integrity.

Moreover, the compound has garnered attention for its potential in nutraceuticals and functional foods. Studies suggest that it may have antioxidant properties and could be beneficial for maintaining cellular health under oxidative stress conditions. This has led to exploratory research into its use as a dietary supplement to support overall well-being.

Looking ahead, the continued exploration of DL-4-Hydroxy-2-Ketoglutarate Dilithium Salt is expected to uncover new therapeutic applications and deepen our understanding of its role in biological systems. As research progresses, this compound will likely remain at the forefront of advancements in metabolism-related fields.